Cas no 2803862-85-1 ((1-Aminobutan-2-yl)(methyl)amine dihydrochloride)

• Product Name: (1-Aminobutan-2-yl)(methyl)amine dihydrochloride
• CAS No: 2803862-85-1
• MF: C₅H₁₆Cl₂N₂
• MW: 175.099939346313
• CID: 5804911
• PubChem ID: 165750310
• Update Time: 2025-05-20

(1-Aminobutan-2-yl)(methyl)amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-37452933
• (1-aminobutan-2-yl)(methyl)amine dihydrochloride
• 2803862-85-1
• (1-Aminobutan-2-yl)(methyl)amine dihydrochloride

• Inchi： 1S/C5H14N2.2ClH/c1-3-5(4-6)7-2;;/h5,7H,3-4,6H2,1-2H3;2*1H
• InChI Key： GSEAXAPSHGQMRT-UHFFFAOYSA-N
• SMILES： Cl.Cl.N(C)C(CN)CC

Computed Properties

• Exact Mass: 174.0690539g/mol
• Monoisotopic Mass: 174.0690539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 37.1
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38Ų

Additional information on (1-Aminobutan-2-yl)(methyl)amine dihydrochloride

Comprehensive Overview of (1-Aminobutan-2-yl)(methyl)amine dihydrochloride (CAS No. 2803862-85-1)

(1-Aminobutan-2-yl)(methyl)amine dihydrochloride, with the CAS number 2803862-85-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to as a dihydrochloride salt, is a derivative of butylamine and is widely utilized in the synthesis of complex molecules. Researchers and industry professionals frequently search for high-purity (1-Aminobutan-2-yl)(methyl)amine dihydrochloride due to its critical role in drug development and biochemical assays.

The chemical structure of (1-Aminobutan-2-yl)(methyl)amine dihydrochloride features a primary amine and a secondary amine group, making it a versatile building block in organic synthesis. Its dihydrochloride form enhances solubility in aqueous solutions, which is particularly beneficial for laboratory applications. Recent trends in AI-driven drug discovery and high-throughput screening have increased the demand for such compounds, as they are often used in the development of small-molecule inhibitors and therapeutic agents.

One of the most common queries related to CAS 2803862-85-1 revolves around its synthetic pathways and purification methods. The compound is typically synthesized through reductive amination of butanone derivatives, followed by hydrochlorination to yield the dihydrochloride salt. Researchers often seek optimized protocols for its synthesis to ensure high yields and purity, which are critical for pharmaceutical applications. Additionally, its stability under various pH conditions and storage requirements are frequently discussed topics in scientific forums.

The applications of (1-Aminobutan-2-yl)(methyl)amine dihydrochloride extend beyond drug discovery. It is also employed in the development of bioconjugates and proteomics research, where its amine groups serve as reactive sites for crosslinking reactions. With the growing interest in precision medicine and targeted therapies, this compound has become a valuable tool for designing molecular probes and diagnostic agents. Its role in enzyme inhibition studies further underscores its importance in modern biochemistry.

Market dynamics for CAS 2803862-85-1 reflect its niche but expanding demand. Suppliers often highlight its high-purity grades and custom synthesis options to cater to diverse research needs. The compound's compatibility with automated synthesis platforms has also made it a preferred choice for combinatorial chemistry applications. As the pharmaceutical industry continues to explore novel chemical entities, the relevance of (1-Aminobutan-2-yl)(methyl)amine dihydrochloride is expected to grow.

For researchers looking to purchase (1-Aminobutan-2-yl)(methyl)amine dihydrochloride, it is essential to verify the supplier's certificates of analysis (CoA) and quality control measures. The compound's hygroscopic nature necessitates proper handling and storage, often under inert atmospheres to prevent degradation. FAQs about its solubility profile and compatibility with common solvents are also prevalent, as these factors influence its utility in experimental setups.

In summary, (1-Aminobutan-2-yl)(methyl)amine dihydrochloride (CAS No. 2803862-85-1) is a multifaceted compound with broad applications in pharmaceutical research, biochemistry, and materials science. Its unique chemical properties and adaptability to modern drug discovery workflows make it a sought-after reagent. As scientific advancements continue to unfold, this compound is poised to play an even more significant role in the development of next-generation therapeutics and diagnostic tools.